Cas no 871885-96-0 (1H-Imidazol-4-amine,1,5-dimethyl-)

• Product Name: 1H-Imidazol-4-amine,1,5-dimethyl-
• CAS No: 871885-96-0
• MF: C₅H₉N₃
• MW: 111.145060300827
• CID: 719382
• Update Time: 2024-01-31

1H-Imidazol-4-amine,1,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-4-amine,1,5-dimethyl-
• 4-Amino-1,5-dimethylimidazole
• Imidazole, 4-amino-1,5-dimethyl-
• 1H-Imidazol-4-amine, 1,5-dimethyl-

• Inchi： 1S/C5H9N3/c1-4-5(6)7-3-8(4)2/h3H,6H2,1-2H3
• InChI Key： GAPIQVRJFKCEQQ-UHFFFAOYSA-N
• SMILES： C1N(C)C(C)=C(N)N=1

Computed Properties

• Exact Mass: 111.08
• Monoisotopic Mass: 111.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 83.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 43.8A^2